Cas no 31295-52-0 (1-[2-[(2-aminoethyl)[2-[(2-aminoethyl)amino]ethyl] amino]ethyl]-Piperazine)

• Product Name: 1-[2-[(2-aminoethyl)[2-[(2-aminoethyl)amino]ethyl] amino]ethyl]-Piperazine
• CAS No: 31295-52-0
• MF: C₁₂H₃₀N₆
• MW: 258.406801700592
• CID: 916463
• PubChem ID: 53422286
• Update Time: 2025-04-19

1-[2-[(2-aminoethyl)[2-[(2-aminoethyl)amino]ethyl] amino]ethyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(2-aminoethyl)[2-[(2-aminoethyl)amino]ethyl] amino]ethyl]-Piperazine
• N'-[2-[2-aminoethyl(2-piperazin-1-ylethyl)amino]ethyl]ethane-1,2-diamine
• DTXSID40698041
• SITOZYZUCZQNGO-UHFFFAOYSA-N
• SCHEMBL15657166
• 31295-52-0
• N~1~,N~2~-Bis(2-aminoethyl)-N~1~-[2-(piperazin-1-yl)ethyl]ethane-1,2-diamine

• Inchi： 1S/C12H30N6/c13-1-3-15-4-8-17(7-2-14)11-12-18-9-5-16-6-10-18/h15-16H,1-14H2
• InChI Key： SITOZYZUCZQNGO-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCN(CCN)CCNCCN

Computed Properties

• Exact Mass: 258.253
• Monoisotopic Mass: 258.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6A^2
• XLogP3: -2.7